N-tert-butyl-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)benzamide

• IUPAC Name: N-tert-butyl-4-[[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]amino]benzamide
• InChI: InChI=1S/C20H28N4O2/c1-19(2,3)24-18(26)15-7-9-16(10-8-15)22-13-17(25)23-20(14-21)11-5-4-6-12-20/h7-10,22H,4-6,11-13H2,1-3H3,(H,23,25)(H,24,26)
• InChI Key: NZCRFTILHFDLJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC=C(C=C1)NCC(=O)NC2(CCCCC2)C#N
• Molecular Formula: C20H28N4O2
• Molecular Weight: 356.5 g/mol

Description

“N-tert-butyl-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)benzamide” is a complex organic compound. It contains a benzamide group, which is a common motif in pharmaceutical drugs. The compound also contains a tert-butyl group, a cyclohexyl group, and a nitrile group.

Molecular Structure Analysis

The compound contains a benzamide group attached to a tert-butyl group. It also has a cyclohexyl group attached through a carbamoyl group. The presence of these different groups will influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the nitrile group could undergo hydrolysis to form a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the benzamide and nitrile groups could increase its polarity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many benzamide derivatives are used as inhibitors for certain proteins, so this compound might act in a similar way.

Future Directions

The future research directions would likely depend on the compound’s biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.